Cas no 62484-77-9 (methyl 1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate)

Methyl 1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate is a cyclopentane-based ester compound featuring a tertiary hydroxyl group. Its structure combines a carboxylate ester with a sterically hindered alcohol, making it a versatile intermediate in organic synthesis. The compound’s functional groups allow for further derivatization, including ester hydrolysis or hydroxyl group modifications, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The cyclopentane ring contributes to conformational rigidity, which can be advantageous in designing molecules with specific stereochemical properties. Its stability and reactivity profile make it suitable for use in controlled reactions, particularly where selective functionalization is required. This compound is typically handled under standard laboratory conditions.

methyl 1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate structure

62484-77-9 structure

Product Name:methyl 1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate

CAS No:62484-77-9

MF:C₁₀H₁₈O₃

MW:186.248123645782

CID:443197

PubChem ID:71385940

Update Time:2025-05-28

methyl 1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Cyclopentanecarboxylic acid, 1-(1-hydroxy-1-methylethyl)-, methyl ester
- methyl 1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate
- DTXSID40808148
- EN300-1633363
- 62484-77-9
- Inchi： 1S/C10H18O3/c1-9(2,12)10(8(11)13-3)6-4-5-7-10/h12H,4-7H2,1-3H3
- InChI Key： MZHKPEFRZIPZGE-UHFFFAOYSA-N
- SMILES： OC(C)(C)C1(C(=O)OC)CCCC1

Computed Properties

Exact Mass: 186.12564
Monoisotopic Mass: 186.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

methyl 1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate Pricemore >>

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